Cas no 63132-85-4 (N-tert-Butyl-3-chloropropane-1-sulfonamide)

• Product Name: N-tert-Butyl-3-chloropropane-1-sulfonamide
• CAS No: 63132-85-4
• MF: C₇H₁₆ClNO₂S
• MW: 213.72544002533
• MDL: MFCD11707045
• CID: 57988
• PubChem ID: 11701296
• Update Time: 2025-10-28

N-tert-Butyl-3-chloropropane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloropropane-1-sulfonic acid tert-butylamide
• 1-Propanesulfonamide, 3-chloro-N-(1,1-dimethylethyl)-
• N-tert-butyl-3-chloropropane-1-sulfonamide
• 3-chloro-N-(1,1-dimethylethyl)-1-propanesulfonamide
• N-(tert-butyl)-3-chloropropane-1-sulfonamide
• N-t-butyl-3-chloro-N-propane-1-sulfonamide
• N-tert-butyl-(3-chloro) propyl sulfonamide
• AS-69404
• N-tert-Butyl-(3-chloro) propylsulfonamide
• CS-0171698
• BCP20114
• AC-30860
• N-tert-butyl-3-chloro-1-propanesulfonamide
• SPGDRXRIVPMUCK-UHFFFAOYSA-N
• AM804162
• AKOS009845360
• 3-CHLORO-PROPANE-1-SULFONIC ACID TERT-BUTYLAMIDE
• N-tert-Butyl-(3-chloro)propylsulfonamide
• FT-0630011
• DTXSID10470811
• MFCD11707045
• SCHEMBL635978
• A834228
• 3-Chloropropane-1-sulfonicacidtert-butylamide
• EN300-371787
• SB79397
• SY239671
• 63132-85-4
• DB-009243
• N-tert-Butyl-3-chloropropane-1-sulfonamide

• MDL： MFCD11707045
• Inchi： 1S/C7H16ClNO2S/c1-7(2,3)9-12(10,11)6-4-5-8/h9H,4-6H2,1-3H3
• InChI Key： SPGDRXRIVPMUCK-UHFFFAOYSA-N
• SMILES： ClCCCS(NC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 213.05900
• Monoisotopic Mass: 213.0590276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.153
• Boiling Point: 293.735°C at 760 mmHg
• Flash Point: 131.446°C
• Refractive Index: 1.47
• PSA: 54.55000
• LogP: 2.80490

N-tert-Butyl-3-chloropropane-1-sulfonamide Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on N-tert-Butyl-3-chloropropane-1-sulfonamide

N-Tert-butyl-3-chloropropane-1-sulfonamide: A Comprehensive Overview

N-Tert-butyl-3-chloropropane-1-sulfonamide, identified by the CAS registry number CAS No. 63132-85-4, is a versatile organic compound with significant applications in various chemical and pharmaceutical industries. This compound is characterized by its unique structure, which combines a sulfonamide group with a tert-butyl substituent and a chlorinated propane chain. The sulfonamide functional group is known for its stability and reactivity, making it a valuable component in the synthesis of drugs, agrochemicals, and advanced materials.

The molecular structure of N-Tert-butyl-3-chloropropane-1-sulfonamide consists of a central propane chain, where the first carbon is attached to a sulfonamide group (-SO₂-NH-) and the third carbon bears a chlorine atom. The tert-butyl group (-C(CH₃)₃) is attached to the nitrogen atom of the sulfonamide, providing steric bulk and enhancing the compound's stability. This structure not only imparts unique chemical properties but also facilitates its use in various synthetic pathways.

Recent studies have highlighted the potential of N-Tert-butyl-3-chloropropane-1-sulfonamide as an intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of novel antibiotics and antiviral agents. The sulfonamide group is particularly valuable in medicinal chemistry due to its ability to form hydrogen bonds, which can enhance the bioavailability and efficacy of drugs.

In addition to its pharmaceutical applications, N-Tert-butyl-3-chloropropane-1-sulfonamide has found utility in agrochemicals, where it serves as an intermediate in the synthesis of pesticides and herbicides. The presence of the chlorine atom in its structure contributes to its reactivity, making it suitable for various substitution reactions that are critical in agrochemical synthesis.

The synthesis of N-Tert-butyl-3-chloropropane-1-sulfonamide typically involves multi-step processes that begin with the preparation of intermediates such as chloroalkanes and sulfonyl chlorides. These intermediates undergo nucleophilic substitution reactions with appropriate amine derivatives to yield the final product. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and minimizing environmental impact.

From an environmental perspective, understanding the fate and behavior of N-Tert-butyl-3-chloropropane-1-sulfonamide in various ecosystems is crucial for assessing its potential risks. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, with microbial degradation being a key pathway for its removal from aquatic environments.

In conclusion, N-Tert-butyl-3-chloropropane-1-sulfonamide (CAS No. 63132-85-4) stands out as a vital intermediate in modern chemistry due to its unique structure and diverse applications. Its role in drug discovery, agrochemical development, and material science continues to evolve with advancements in synthetic methodologies and environmental assessments.